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Compound of Interest

Compound Name: 2-Dodecylphenol

Cat. No.: B1585192 Get Quote

Introduction: Understanding 2-Dodecylphenol
2-Dodecylphenol is an alkylphenol characterized by a twelve-carbon dodecyl group attached

to a phenol ring at the ortho position. This structure imparts both hydrophobic (the dodecyl tail)

and hydrophilic (the phenolic hydroxyl group) properties, making it a versatile intermediate in

chemical synthesis. Its applications are broad, ranging from the production of lubricating oil

additives, surfactants, and resins to its use as a stabilizer in plastics and a precursor in the

manufacturing of fungicides and bactericides.[1] For researchers, 2-dodecylphenol presents

an interesting molecule for exploring structure-activity relationships in various biological and

chemical systems. This guide provides detailed experimental protocols for the synthesis,

analysis, and application of 2-dodecylphenol in a research context.

Physicochemical Properties of 2-Dodecylphenol
A thorough understanding of the physicochemical properties of 2-dodecylphenol is
fundamental to its effective use in experimental settings. These properties influence its

solubility, reactivity, and handling requirements.
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Property Value Source

Molecular Formula C₁₈H₃₀O [1][2]

Molecular Weight 262.44 g/mol [1][2]

Appearance
White or colorless to light

yellow solid or liquid

Melting Point 42-46 °C [3]

Solubility Soluble in methanol

LogP 5.8556 [2]

Safety and Handling
2-Dodecylphenol requires careful handling due to its potential health and environmental

hazards. Adherence to safety protocols is paramount.

Hazard Identification:

Causes severe skin burns and eye damage.[1][4][5][6]

May cause skin irritation.[1]

Suspected of damaging fertility or the unborn child.[1][4][5][6]

Very toxic to aquatic life with long-lasting effects.[1][4][5][6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety goggles and a face shield.[4][5][6]

Skin Protection: Wear impervious gloves and protective clothing.[4][5][6]

Respiratory Protection: Use a dust respirator or other approved respirators if dust or aerosols

are generated.[4]

Handling and Storage:
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Handle in a well-ventilated area, preferably in a fume hood.[5]

Avoid contact with skin and eyes.[5]

Store in a cool, dark place under an inert gas as it can be air-sensitive.[3]

Store locked up.[4]

Experimental Protocols
The following section details step-by-step protocols for the synthesis, analysis, and various

applications of 2-dodecylphenol.

Synthesis of 2-Dodecylphenol
This protocol describes a laboratory-scale synthesis of dodecylphenol via the Friedel-Crafts

alkylation of phenol with 1-dodecene, using activated clay as a catalyst.[7]

Materials:

Phenol (325 g)

1-Dodecene (575 g)

Dried activated clay (e.g., Galeonite #136) (30 g)

2-liter four-necked flask

Stirrer, thermometer, reflux condenser, and dropping funnel

Filtration apparatus

Vacuum distillation apparatus

Procedure:

To a 2-liter four-necked flask equipped with a stirrer, thermometer, and reflux condenser, add

325 g of phenol and 30 g of dried activated clay.
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Heat the mixture to 135°C with agitation.

Slowly add 575 g of 1-dodecene to the mixture over 4 hours while maintaining the

temperature at 135°C.

After the addition is complete, continue to stir the reaction mixture at 135°C for an additional

hour.

Cool the reaction mixture to room temperature.

Filter the mixture to remove the activated clay.

Purify the resulting dodecylphenol by vacuum distillation.

Diagram: Synthesis of 2-Dodecylphenol

Phenol

Reaction Mixture
(135°C, 4h)1-Dodecene

Activated Clay
(Catalyst)

Filtration Vacuum Distillation 2-Dodecylphenol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-dodecylphenol.

Analytical Quantification of 2-Dodecylphenol
Accurate quantification of 2-dodecylphenol is crucial for most experimental applications. Gas

chromatography-mass spectrometry (GC-MS) is a highly sensitive and specific method for this

purpose.
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Protocol: GC-MS Analysis of 2-Dodecylphenol

This protocol is adapted from general methods for phenol analysis in environmental samples.

[8][9]

Sample Preparation (from a non-aqueous matrix):

Accurately weigh a known amount of the sample containing 2-dodecylphenol.

Dissolve the sample in a suitable solvent such as dichloromethane or hexane.

If necessary, perform a liquid-liquid extraction to remove interfering substances.

For trace analysis, a derivatization step with a reagent like pentafluorobenzyl bromide

(PFBBr) can enhance sensitivity for electron capture detection (ECD), though for MS,

underivatized analysis is often sufficient.[9]

GC-MS Parameters:

GC System: Agilent 7890B GC or equivalent.

MS System: Agilent 5977A MSD or equivalent.

Column: HP-5MS (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Inlet Temperature: 280°C.

Injection Volume: 1 µL in splitless mode.

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp to 280°C at 15°C/min.

Hold at 280°C for 10 minutes.
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MS Source Temperature: 230°C.

MS Quadrupole Temperature: 150°C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) for quantification, using characteristic ions

of 2-dodecylphenol (e.g., m/z 107, 121, 262). A full scan can be used for initial

identification.

Calibration:

Prepare a stock solution of 2-dodecylphenol (e.g., 1000 µg/mL) in a suitable solvent.

Create a series of calibration standards by serial dilution of the stock solution to cover the

expected concentration range in the samples.

Analyze the calibration standards using the same GC-MS method as the samples.

Construct a calibration curve by plotting the peak area of the target ion against the

concentration of 2-dodecylphenol.

Diagram: GC-MS Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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